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Compound of Interest

Compound Name: Lachnone A

Cat. No.: B021906

Lachnone A: A Technical Overview
Introduction

Lachnone A is a naturally occurring chromone derivative first identified from a filamentous
fungus. This technical guide provides a comprehensive overview of the discovery, natural
source, and chemical characteristics of Lachnone A, intended for researchers, scientists, and
professionals in the field of drug development. The document details the experimental
protocols for its isolation and structural elucidation, presents quantitative data in a structured
format, and visualizes key experimental workflows.

Discovery and Natural Source

Lachnone A was first isolated and identified by Rukachaisirikul and colleagues in 2006. The
discovery was the result of a screening program for novel secondary metabolites from
filamentous fungi.[1][2]

Natural Source: The compound was isolated from the culture of the filamentous fungus
Lachnum sp. BCC 2424. The genus Lachnum is a member of the Ascomycota phylum and is
known to produce a variety of secondary metabolites, including other chromone derivatives.[1]

[2]

Chemical Structure and Properties

Lachnone A is classified as a chromone, a class of organic compounds that feature a
benzopyran-4-one structure. Its chemical formula is C11H1004, and it has a molecular weight of
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206.19 g/mol .[1] The structure of Lachnone A was determined through extensive
spectroscopic analysis.

Table 1: Physicochemical Properties of Lachnone A

Property Value Reference
Molecular Formula C11H1004 [1]
Molecular Weight 206.19 [1]

CAS Number 903892-99-9 [1]

Class Chromone [1][2]

Experimental Protocols

The following sections detail the methodologies employed in the isolation, purification, and
structural elucidation of Lachnone A, based on the original discovery publication.

Fungal Cultivation and Extraction

The producing organism, Lachnum sp. BCC 2424, was cultivated to generate sufficient
biomass for the extraction of its secondary metabolites.

 Cultivation: The fungus was grown in a suitable liquid or solid medium to encourage the
production of secondary metabolites.

o Extraction: The fungal mycelium and culture broth were extracted using organic solvents,
such as ethyl acetate or methanol, to isolate the crude mixture of compounds.

Isolation and Purification of Lachnone A

A multi-step chromatographic process was utilized to isolate Lachnone A from the crude
extract.

e Initial Fractionation: The crude extract was subjected to column chromatography over silica
gel, eluting with a gradient of organic solvents to separate the components based on polarity.
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 Further Purification: Fractions containing Lachnone A were further purified using techniques
such as preparative thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC) to yield the pure compound.

Isolation and Purification Workflow for Lachnone A.

Structure Elucidation

The chemical structure of Lachnone A was determined using a combination of spectroscopic
techniques.

e Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the
exact molecular weight and elemental composition of the molecule.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HMQC,
HMBC) NMR experiments were conducted to establish the connectivity of atoms and the
overall carbon-hydrogen framework of the molecule.

« Infrared (IR) and Ultraviolet (UV) Spectroscopy: These techniques provided information
about the functional groups present in the molecule and its chromophoric system.

Quantitative Data

The structural elucidation of Lachnone A was supported by detailed analysis of its NMR
spectra.

Table 2: 1H and 3C NMR Spectroscopic Data for Lachnone A
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Position 13C (6c¢) 'H (6H, mulit., J in Hz)
2 164.2

3 111.8 6.08 ()
4 176.8

4a 1195

5 158.4

6 98.6 6.25 (s)
7 162.1

8 105.1

8a 156.9

7-OCHs 56.0 3.85 (s)
8-CHs 9.5 2.28 (s)

Data is based on the original publication and may be subject to slight variations depending on
the solvent and instrument used.

Biological Activity

Initial screenings of Lachnone A and its co-isolated analogues (Lachnones B-E) revealed
some biological activity. Lachnones B and D demonstrated mild inhibitory effects against
Mycobacterium tuberculosis, both with a Minimum Inhibitory Concentration (MIC) of 200 pg/mL.
The specific biological activities of Lachnone A have not been extensively reported in the initial
discovery. Further studies are required to fully characterize its pharmacological profile.

Table 3: Antimicrobial Activity of Lachnone Analogues

Compound Organism MIC (pg/mL)
Lachnone B Mycobacterium tuberculosis 200
Lachnone D Mycobacterium tuberculosis 200
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Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the
signaling pathways modulated by Lachnone A. Given the known biological activities of other
chromone derivatives, potential areas for future investigation could include pathways related to
inflammation, cell proliferation, and microbial pathogenesis.

Conclusion

Lachnone A is a chromone derivative isolated from the fungus Lachnum sp. BCC 2424. Its
structure has been elucidated through standard spectroscopic methods. While initial biological
activity screening of its analogues has shown some antimicrobial properties, the full therapeutic
potential of Lachnone A remains to be explored. This guide provides a foundational summary
for researchers interested in the further study and development of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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